Cas no 24384-96-1 (6-​Amino-​6-​deoxy-D-allopyranose hydrochloride)

• Product Name: 6-​Amino-​6-​deoxy-D-allopyranose hydrochloride
• CAS No: 24384-96-1
• CID: 4673946
• Update Time: 2025-08-05

6-​Amino-​6-​deoxy-D-allopyranose hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-​Amino-​6-​deoxy-D-allopyranose hydrochloride

Additional information on 6-​Amino-​6-​deoxy-D-allopyranose hydrochloride

Introduction to 6-Amino-6-Deoxy-D-allopyranose Hydrochloride (CAS No. 24384-96-1) and Its Applications in Modern Research

6-Amino-6-Deoxy-D-allopyranose Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 24384-96-1, is a significant compound in the field of glycoscience and pharmaceutical chemistry. This molecule, a derivative of amino sugars, has garnered considerable attention due to its structural complexity and versatile biological activities. As research in glycobiology advances, the utility of such compounds in drug development, enzyme inhibition, and synthetic biology has become increasingly evident.

The structural framework of 6-Amino-6-Deoxy-D-allopyranose Hydrochloride consists of a pyranose ring with modifications at the 6-position, featuring an amino group and a hydroxyl group replaced by a hydrogen atom. This configuration makes it a valuable intermediate in the synthesis of more complex glycosidic structures. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in biochemical assays and pharmaceutical formulations.

In recent years, 6-Amino-6-Deoxy-D-allopyranose Hydrochloride has been extensively studied for its role in mimicking natural glycosidic linkages found in carbohydrates. These natural sugars are integral to numerous biological processes, including cell signaling, immune responses, and pathogen recognition. By leveraging the structural mimicry provided by this compound, researchers have developed novel strategies to modulate these processes.

One of the most compelling applications of 6-Amino-6-Deoxy-D-allopyranose Hydrochloride lies in its use as a substrate or inhibitor in enzymatic studies. Enzymes such as glycosidases and glycosyltransferases play critical roles in carbohydrate metabolism and are implicated in various diseases. The ability to inhibit or activate these enzymes with specific glycosidic compounds has opened new avenues for therapeutic intervention. For instance, studies have demonstrated that derivatives of 6-Amino-6-Deoxy-D-allopyranose Hydrochloride can selectively inhibit certain glycosidases, thereby preventing abnormal carbohydrate processing that may contribute to conditions like cancer and inflammatory diseases.

Moreover, the pharmaceutical industry has shown interest in 6-Amino-6-Deoxy-D-allopyranose Hydrochloride as a building block for developing novel antibiotics and antiviral agents. The unique sugar scaffold provides a platform for designing molecules that can interfere with microbial cell wall synthesis or viral entry mechanisms. Preliminary studies indicate that modifications of this compound can yield derivatives with potent antimicrobial activity against resistant strains of bacteria.

The synthetic pathways for producing 6-Amino-6-Deoxy-D-allopyranose Hydrochloride have also seen significant advancements. Modern synthetic methodologies allow for efficient and scalable production, making it more accessible for industrial applications. Techniques such as chemoenzymatic synthesis combine chemical reactions with enzymatic catalysis to achieve high yields and purity levels. These innovations have not only improved the availability of the compound but also reduced costs, fostering further research and development.

Recent breakthroughs in glycobiology have highlighted the importance of 6-Amino-6-Deoxy-D-allopyranose Hydrochloride in understanding cellular communication. Glycans, the carbohydrate chains attached to proteins or lipids, are crucial for cell recognition and interaction. By studying compounds like 6-Amino-6-Deoxy-D-allopyranose Hydrochloride, researchers can gain insights into how glycans mediate processes such as inflammation, wound healing, and cancer metastasis. This knowledge is pivotal for developing targeted therapies that modulate glycan-mediated pathways.

The role of 6-Amino-6-Deoxy-D-allopyranose Hydrochloride in drug delivery systems is another emerging area of interest. Its ability to form stable complexes with other bioactive molecules makes it an excellent candidate for enhancing drug solubility and bioavailability. Nanotechnology-based delivery platforms incorporating this compound have shown promise in improving the efficacy of treatments for diseases such as diabetes and cancer.

In conclusion, 6-Amino-6-Deoxy-D-allopyranose Hydrochloride (CAS No. 24384-96-1) is a multifaceted compound with far-reaching implications in biomedical research and pharmaceutical development. Its unique structural properties make it indispensable in studying carbohydrate biology, while its synthetic versatility opens doors for innovative drug design. As scientific understanding progresses, the applications of this compound are expected to expand, contributing significantly to advancements in medicine and biotechnology.